N-Methoxy-N-methylhexanamide

• CAS: 64214-56-8

Core Science & Biosynthesis

An In-depth Technical Guide to N-Methoxy-N-methylhexanamide: Synthesis, Reactivity, and Application

Foreword: The Strategic Value of Controlled Acylation

In the landscape of modern organic synthesis, particularly within pharmaceutical and complex molecule development, the precise and predictable formation of carbon-carbon bonds is paramount. The challenge of converting highly reactive carboxylic acid derivatives into ketones using organometallic reagents is a classic problem, often plagued by over-addition to yield undesired tertiary alcohols. It is within this context that N-methoxy-N-methylamides, commonly known as Weinreb-Nahm amides, emerged as a transformative solution. This guide provides an in-depth examination of a specific and highly useful member of this class: N-Methoxy-N-methylhexanamide. We will dissect its synthesis, explore the mechanistic underpinnings of its unique reactivity, and provide practical, field-tested protocols for its application, offering researchers a comprehensive resource for leveraging this powerful synthetic tool.

Core Properties of N-Methoxy-N-methylhexanamide

N-Methoxy-N-methylhexanamide is an aliphatic Weinreb amide valued for its stability and predictable reactivity.[1] Its physical and chemical characteristics are foundational to its handling and application in synthesis.

Property	Value	Source
IUPAC Name	N-methoxy-N-methylhexanamide	[2][3]
CAS Number	64214-56-8	[1][2][3]
Molecular Formula	C₈H₁₇NO₂	[1][2][4]
Molecular Weight	159.23 g/mol	[1][2]
Appearance	Colorless to light yellow liquid	[1][4]
Boiling Point	184°C to 189°C	[1]
Solubility	Soluble in common organic solvents; insoluble in water	[1]

Synthesis: Forging the Weinreb Amide

The construction of the N-methoxy-N-methylamide functionality is a critical first step. The most direct and widely adopted method involves the acylation of N,O-dimethylhydroxylamine. The choice of starting material—either hexanoic acid or its more reactive derivative, hexanoyl chloride—dictates the specific reagents and conditions required.

Causality in Synthetic Design

The goal is to form a stable amide bond without side reactions. Starting from the acid chloride is often preferred for its high reactivity, enabling milder reaction conditions. However, if the parent carboxylic acid is the available precursor, an in-situ activation step is necessary. This avoids the need to isolate the often-labile acid chloride, which can be advantageous for substrates with sensitive functional groups.[5]

Primary Synthesis Workflow: From Acyl Chloride

This is the classic and most common approach, first reported by Weinreb and Nahm.[6] It relies on the nucleophilic attack of N,O-dimethylhydroxylamine on the highly electrophilic hexanoyl chloride.

Caption: Workflow for the synthesis of N-Methoxy-N-methylhexanamide.

Experimental Protocol: Synthesis from Hexanoyl Chloride

Materials:

• Hexanoyl chloride

• N,O-Dimethylhydroxylamine hydrochloride

• Pyridine (or Triethylamine)

• Dichloromethane (CH₂Cl₂), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Inert Atmosphere: Set up a round-bottom flask equipped with a magnetic stir bar and a nitrogen or argon inlet. An inert atmosphere is crucial to prevent hydrolysis of the acyl chloride.

• Reagent Addition: Dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents) in anhydrous dichloromethane. Cool the solution to 0°C using an ice bath.

• Base Addition: Slowly add pyridine (2.2 equivalents) to the solution. The first equivalent neutralizes the hydrochloride salt, liberating the free amine, while the second equivalent will neutralize the HCl generated during the acylation.

• Acylation: Add hexanoyl chloride (1.0 equivalent) dropwise to the cold, stirring mixture. Maintaining a low temperature is critical to control the exothermicity of the reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1 M HCl, water, and finally, brine. The acidic washes remove the pyridine hydrochloride salt and any remaining base.

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil, N-Methoxy-N-methylhexanamide, can be purified by vacuum distillation or silica gel chromatography if necessary.

The Core of Reactivity: Controlled Ketone Synthesis

The defining utility of N-Methoxy-N-methylhexanamide is its reaction with organometallic reagents to produce ketones cleanly and in high yield.[1][7] This reliability stems from the formation of a uniquely stable tetrahedral intermediate.

Mechanistic Insight: Preventing Over-Addition

When an organometallic reagent (R'-M) attacks the amide's carbonyl carbon, a tetrahedral intermediate is formed. In a standard amide or ester, this intermediate would readily collapse, eliminating the leaving group to form a ketone, which is itself highly reactive towards another equivalent of the organometallic reagent.

The Weinreb amide's key feature is the N-methoxy group. The oxygen and nitrogen atoms chelate the metal cation (e.g., Mg²⁺ or Li⁺), forming a stable five-membered ring.[8] This chelated intermediate is stable at low temperatures and does not collapse until the acidic workup is performed. This stability is the self-validating system that prevents the undesired second nucleophilic addition, thus preserving the ketone.[6][8]

Caption: Reaction mechanism of a Weinreb amide to form a ketone.

Experimental Protocol: General Ketone Synthesis

Materials:

• N-Methoxy-N-methylhexanamide

• Organometallic reagent (e.g., Grignard or Organolithium solution of known molarity)

• Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric Acid (HCl) or Saturated Ammonium Chloride (NH₄Cl)

• Diethyl ether or Ethyl acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve N-Methoxy-N-methylhexanamide (1.0 equivalent) in anhydrous THF.

• Cooling: Cool the solution to 0°C or -78°C (dry ice/acetone bath), depending on the reactivity of the organometallic reagent. Lower temperatures are generally preferred to maximize the stability of the intermediate.

• Nucleophilic Addition: Slowly add the organometallic reagent (1.0-1.2 equivalents) dropwise via syringe. The use of a slight excess ensures full conversion of the starting amide.

• Reaction Monitoring: Stir the reaction at the low temperature for 30 minutes to 2 hours. Monitor the consumption of the starting material by TLC.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl or 1 M HCl while the flask is still in the cold bath. This step protonates the intermediate, causing it to collapse into the desired ketone.

• Extraction: Allow the mixture to warm to room temperature. Add diethyl ether or ethyl acetate to dilute the mixture and transfer to a separatory funnel. Wash the organic layer with water and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: The crude ketone can then be purified by flash column chromatography or distillation.

Safety, Handling, and Storage

As a laboratory chemical, proper handling of N-Methoxy-N-methylhexanamide is essential. While specific toxicity data is limited, compounds of this class should be handled with care.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.[9]

• Handling: Handle in a well-ventilated area or a chemical fume hood.[10] Avoid breathing vapors or mists.[9][10] Keep away from heat, sparks, open flames, and other ignition sources, as related compounds are classified as flammable liquids.[11][12] Use non-sparking tools.[10][12]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] Keep away from incompatible materials such as strong oxidizing agents.[10]

Conclusion

N-Methoxy-N-methylhexanamide serves as an exemplary model of the Weinreb-Nahm amide's power in organic synthesis. Its ability to act as a robust acylating agent, delivering ketones with high fidelity and avoiding the common pitfall of over-addition, makes it an indispensable tool for researchers. The stability of the chelated tetrahedral intermediate is not merely a mechanistic curiosity; it is a reliable, self-validating control element that enables chemists to build complex molecular architectures with greater precision and confidence. For professionals in drug discovery and development, this level of control simplifies synthetic routes, improves yields, and ultimately accelerates the path to novel chemical entities.

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An In-Depth Technical Guide to the Chemical Characteristics of N-Methoxy-N-methylhexanamide

Abstract

This technical guide provides a comprehensive analysis of N-Methoxy-N-methylhexanamide (CAS No. 64214-56-8), a prominent member of the Weinreb amide class of reagents. We will delve into the fundamental principles that make this molecule an indispensable tool in modern organic synthesis, particularly for the controlled formation of ketones. This document moves beyond simple procedural outlines to explore the mechanistic rationale behind its synthesis and reactivity. Detailed, field-proven protocols for its preparation and subsequent use in acylation reactions are provided, underpinned by spectroscopic data, safety protocols, and a discussion of its strategic advantages over classical organometallic reactions with acyl derivatives. This guide is intended for researchers, chemists, and drug development professionals who require a reliable and nuanced understanding of this versatile synthetic intermediate.

The Strategic Imperative: Overcoming Over-Addition with Weinreb Amides

In the realm of carbonyl chemistry, the synthesis of ketones via the reaction of organometallic reagents (e.g., Grignard or organolithium reagents) with carboxylic acid derivatives is a foundational transformation. However, this approach is often plagued by a critical flaw: over-addition.[1][2] The ketone product formed is typically more reactive than the starting acyl compound (like an ester or acid chloride). Consequently, a second equivalent of the nucleophile attacks the newly formed ketone, leading to the tertiary alcohol as an often-undesired byproduct.[1]

The development of N-methoxy-N-methylamides, commonly known as Weinreb amides, by Steven M. Weinreb and Steven Nahm in 1981 presented an elegant solution to this longstanding problem.[2] The unique structural feature of a Weinreb amide is its ability to form a stable, five-membered chelated tetrahedral intermediate upon nucleophilic attack.[2][3][4] This intermediate is remarkably stable at low temperatures and does not collapse to the ketone until acidic workup.[2][4][5] This crucial stability sequesters the carbonyl group, preventing the problematic second addition and enabling the clean, high-yield synthesis of ketones or, via reduction, aldehydes.[5] N-Methoxy-N-methylhexanamide is a quintessential example of this class, balancing useful reactivity with sufficient lipophilicity for a range of synthetic applications.[3]

Profile of N-Methoxy-N-methylhexanamide

Molecular Structure and Identifiers

N-Methoxy-N-methylhexanamide features a hexanoyl backbone connected to the characteristic N-methoxy-N-methylamine moiety. This structure is key to its unique reactivity profile.

• IUPAC Name: N-methoxy-N-methylhexanamide[6]

• CAS Number: 64214-56-8[3][6][7]

• Molecular Formula: C₈H₁₇NO₂[3][6]

• SMILES: CCCCCC(=O)N(C)OC[6]

• InChI Key: SQJBFKIBKZWTHE-UHFFFAOYSA-N[6][7]

Physicochemical Properties

The physical properties of N-Methoxy-N-methylhexanamide make it a convenient liquid reagent for laboratory use. Its solubility in common organic solvents ensures compatibility with a wide array of reaction conditions.

Property	Value	Source(s)
Molecular Weight	159.23 g/mol	[3][6]
Appearance	Colorless to light yellow liquid	[3][7]
Boiling Point	184°C to 189°C	[3]
Solubility	Soluble in common organic solvents (ethers, alcohols); insoluble in water.	[3]
Purity (Typical)	≥96%	[7]

Synthesis and Purification Protocol

The most direct and reliable synthesis of N-Methoxy-N-methylhexanamide involves the coupling of hexanoyl chloride with N,O-dimethylhydroxylamine hydrochloride.[5] This method is robust and scalable.

Detailed Experimental Workflow: Synthesis of N-Methoxy-N-methylhexanamide

Caption: Experimental workflow for the synthesis of N-Methoxy-N-methylhexanamide.

Step-by-Step Methodology:

• System Preparation: A flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is charged with N,O-dimethylhydroxylamine hydrochloride (1.1 eq). Anhydrous dichloromethane (CH₂Cl₂) is added to dissolve the solid.

  • Causality: Anhydrous conditions are critical to prevent hydrolysis of the highly reactive hexanoyl chloride starting material. An inert atmosphere prevents side reactions with atmospheric moisture.

• Base Addition: The flask is cooled to 0 °C in an ice bath. Pyridine (2.2 eq) is added slowly.

  • Causality: Pyridine serves two roles: it deprotonates the hydroxylamine hydrochloride to generate the free nucleophile, and it neutralizes the HCl byproduct formed during the reaction. Using a slight excess ensures the reaction goes to completion. Cooling prevents exothermic side reactions.

• Acylation: Hexanoyl chloride (1.0 eq), dissolved in a small amount of anhydrous CH₂Cl₂, is added dropwise via the dropping funnel over 30 minutes.

  • Causality: Slow, dropwise addition maintains temperature control and prevents the formation of undesired byproducts from rapid, uncontrolled acylation.

• Reaction Progression: The reaction mixture is stirred at 0 °C for one hour and then allowed to warm to ambient temperature, stirring for an additional 3-4 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Aqueous Workup: The reaction is quenched by the addition of water. The organic layer is separated, and the aqueous layer is extracted twice more with CH₂Cl₂. The combined organic layers are washed sequentially with dilute HCl (to remove excess pyridine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

  • Causality: This washing sequence systematically removes the base, unreacted starting materials, and salts, yielding a cleaner crude product for purification.

• Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The resulting crude oil is purified by flash column chromatography on silica gel to yield N-Methoxy-N-methylhexanamide as a colorless to pale yellow liquid.

Spectroscopic Signature

Structural confirmation is achieved through a combination of spectroscopic techniques. The expected data provides a benchmark for validating a successful synthesis.[8][9]

Technique	Characteristic Features
¹H NMR	Signals corresponding to the N-CH₃ (~3.2 ppm), O-CH₃ (~3.7 ppm), and the aliphatic protons of the hexanoyl chain (multiplets from ~0.9 to 2.4 ppm). The integration of these signals will be in a 3:3:11 ratio.
¹³C NMR	A characteristic carbonyl (C=O) signal (~174 ppm), along with signals for the N-CH₃, O-CH₃, and the six distinct carbons of the hexanoyl chain.[6]
IR Spectroscopy	A strong, sharp carbonyl (amide) stretching absorption band around 1660-1680 cm⁻¹. C-H stretching bands will be present just below 3000 cm⁻¹.
Mass Spectrometry	The molecular ion peak (M⁺) would be observed at m/z = 159. Common fragmentation patterns would involve cleavage of the hexanoyl chain.[6]

Reactivity and Application in Ketone Synthesis

The Chelation-Stabilized Intermediate Mechanism

The utility of N-Methoxy-N-methylhexanamide is rooted in its reaction mechanism with strong nucleophiles.[10] The presence of both the carbonyl oxygen and the methoxy oxygen allows for the formation of a stable five-membered ring upon coordination with the metal cation (Li⁺ or Mg²⁺) of the organometallic reagent.

Caption: Mechanism of Weinreb amide reaction showing the stable chelated intermediate.

This chelated intermediate is stable at low reaction temperatures and does not collapse to release the ketone.[2][4] Therefore, even if excess organometallic reagent is present, there is no ketone available to react with, thus preventing over-addition. Upon completion of the initial reaction, a deliberate acidic aqueous workup protonates the intermediate, causing it to break down into the desired ketone and the water-soluble N,O-dimethylhydroxylamine salt, which is easily removed.

Protocol: Synthesis of a Ketone (e.g., 1-Phenylheptan-1-one)

This protocol demonstrates the practical application of N-Methoxy-N-methylhexanamide.

• System Preparation: In a flame-dried, inert-atmosphere flask, dissolve N-Methoxy-N-methylhexanamide (1.0 eq) in anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C.

  • Causality: Anhydrous THF is essential as Grignard reagents are highly reactive towards protic solvents. Low temperature is required to maintain the stability of the tetrahedral intermediate and control the reaction rate.

• Nucleophile Addition: Add Phenylmagnesium bromide (1.2 eq, solution in THF) dropwise to the stirred solution, maintaining the temperature at 0 °C.

  • Causality: A slight excess of the Grignard reagent ensures the complete consumption of the starting amide. Slow addition is crucial for temperature management.

• Reaction: Stir the mixture at 0 °C for 2 hours. Monitor the reaction by TLC until the starting amide is consumed.

• Quenching and Workup: Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution, followed by 1 M HCl until the solution is acidic (pH ~2).

  • Causality: The acidic workup serves two purposes: it protonates and destroys any remaining Grignard reagent, and it facilitates the collapse of the stable tetrahedral intermediate into the final ketone product.

• Extraction and Purification: Extract the mixture with diethyl ether or ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the resulting crude product by column chromatography to yield 1-phenylheptan-1-one.

Safety and Handling

While specific safety data for N-Methoxy-N-methylhexanamide is not extensively published, data from the analogous compound N-Methoxy-N-methylacetamide suggests it should be handled with care.[11][12]

• Hazard Classification: Likely classified as a flammable liquid.[13][14] Keep away from heat, sparks, open flames, and hot surfaces.[13][14]

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[14] Avoid contact with skin and eyes and inhalation of vapors.[13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[13][14]

Conclusion

N-Methoxy-N-methylhexanamide is a powerful and reliable synthetic intermediate that embodies the strategic advantages of the Weinreb amide functional group. Its ability to cleanly convert into ketones upon reaction with organometallic reagents, by circumventing the common issue of over-addition, makes it a superior choice over traditional acylating agents in many complex syntheses. The protocols and mechanistic insights provided in this guide are designed to equip researchers with the knowledge to confidently and effectively utilize this versatile reagent in their synthetic endeavors.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ketones using N-Methoxy-N-methylhexanamide and Grignard Reagents

Introduction: The Strategic Advantage of Weinreb Amides in Ketone Synthesis

In the landscape of organic synthesis, the formation of carbon-carbon bonds to construct ketones is a fundamental transformation. However, traditional methods employing reactive organometallic reagents, such as Grignard reagents, with common acylating agents like acid chlorides or esters are often plagued by a critical side reaction: over-addition. This leads to the formation of tertiary alcohols as undesired byproducts, complicating purification and reducing the yield of the target ketone. The Weinreb-Nahm ketone synthesis, a powerful and reliable method discovered by Steven M. Weinreb and Steven Nahm in 1981, elegantly circumvents this issue.[1]

At the heart of this strategy is the use of N-methoxy-N-methylamides, commonly known as Weinreb amides. These unique substrates react with Grignard reagents to form a highly stable tetrahedral intermediate. The stability of this intermediate is the cornerstone of the method's success; it prevents the collapse of the intermediate and subsequent second addition of the Grignard reagent. The desired ketone is only liberated upon acidic workup.[1][2] This application note provides a detailed exploration of the use of a specific Weinreb amide, N-methoxy-N-methylhexanamide, in reactions with various Grignard reagents, offering mechanistic insights, practical protocols, and expert guidance for researchers in synthetic and medicinal chemistry.

Mechanistic Rationale: The Key to Controlled Acylation

The efficacy of the Weinreb-Nahm ketone synthesis is rooted in the formation of a stable, five-membered chelated intermediate upon nucleophilic attack by the Grignard reagent. The magnesium atom of the Grignard reagent coordinates with both the carbonyl oxygen and the methoxy oxygen of the Weinreb amide. This chelation stabilizes the tetrahedral intermediate, preventing the elimination of the N-methoxy-N-methylamino group that would typically occur with other acyl derivatives.[2][3] Consequently, the intermediate remains intact until a deliberate protonation step during aqueous workup, which then leads to the formation of the ketone.[4]

This mechanism ensures a clean, high-yielding synthesis of the desired ketone, even when an excess of the Grignard reagent is employed.[3] The inherent stability of Weinreb amides also allows for their purification and storage, making them convenient intermediates in multi-step syntheses.[5]

Visualizing the Mechanism of the Weinreb-Nahm Ketone Synthesis

Figure 1: The reaction mechanism proceeds via a stable, chelated tetrahedral intermediate.

Application Notes: N-Methoxy-N-methylhexanamide in Practice

N-methoxy-N-methylhexanamide is a versatile substrate for the synthesis of a wide array of ketones. The hexanoyl backbone provides a simple aliphatic chain, allowing for the straightforward introduction of various R' groups from the corresponding Grignard reagent.

Scope and Versatility of Grignard Reagents

A broad spectrum of Grignard reagents can be successfully employed in this reaction, including:

• Alkyl Grignard Reagents: Primary, secondary, and to a lesser extent, tertiary alkyl Grignard reagents react efficiently to produce the corresponding alkyl ketones.

• Aryl Grignard Reagents: Phenylmagnesium bromide and its substituted derivatives are excellent nucleophiles for the synthesis of aryl ketones.

• Vinyl and Alkynyl Grignard Reagents: These reagents allow for the synthesis of enones and ynones, which are valuable intermediates in further synthetic transformations.

The reaction is generally tolerant of a variety of functional groups, although highly acidic protons (e.g., alcohols, carboxylic acids) will be deprotonated by the Grignard reagent and should be protected or accounted for by using additional equivalents of the reagent.

Key Experimental Parameters and Considerations

• Solvent: Anhydrous tetrahydrofuran (THF) is the most commonly used solvent due to its ability to solvate the Grignard reagent and the reaction intermediates.

• Temperature: The reaction is typically initiated at a low temperature (0 °C or -78 °C) to control the initial exothermic addition and then allowed to warm to room temperature. This is particularly important for more reactive Grignard reagents.

• Stoichiometry: While the reaction is known to resist over-addition, using a slight excess (1.1 to 1.5 equivalents) of the Grignard reagent is often recommended to ensure complete consumption of the Weinreb amide.

• Workup: A careful aqueous workup is crucial for the successful isolation of the ketone. Quenching the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) is a standard and effective method. This protonates the intermediate and sequesters the magnesium salts, facilitating their removal during the extraction process.

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the synthesis of N-methoxy-N-methylhexanamide and its subsequent reaction with a representative Grignard reagent, phenylmagnesium bromide.

Protocol 1: Synthesis of N-Methoxy-N-methylhexanamide

This protocol describes the preparation of the Weinreb amide from the corresponding acid chloride.

Materials and Equipment:

• Hexanoyl chloride

• N,O-Dimethylhydroxylamine hydrochloride

• Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet

• Addition funnel

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Slowly add pyridine (2.2 equivalents) to the cooled solution.

• Acid Chloride Addition: Add hexanoyl chloride (1.0 equivalent) dropwise to the reaction mixture via an addition funnel over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the acid chloride.

• Quenching and Extraction: Quench the reaction by the slow addition of 1 M HCl. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N-methoxy-N-methylhexanamide.

• Purification: The crude product can be purified by silica gel column chromatography if necessary, although it is often of sufficient purity for the subsequent Grignard reaction.

Protocol 2: Synthesis of 1-Phenylhexan-1-one via Grignard Reaction

This protocol details the reaction of N-methoxy-N-methylhexanamide with phenylmagnesium bromide.

Materials and Equipment:

• N-methoxy-N-methylhexanamide

• Phenylmagnesium bromide (solution in THF or diethyl ether)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate or diethyl ether for extraction

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with a magnetic stir bar and nitrogen inlet

• Syringe or cannula for reagent transfer

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography (if needed)

Procedure:

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add N-methoxy-N-methylhexanamide (1.0 equivalent) and dissolve it in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Grignard Addition: Slowly add the solution of phenylmagnesium bromide (1.2 equivalents) dropwise via syringe or cannula. A slight exotherm may be observed.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-3 hours. Monitor the reaction progress by TLC.

• Quenching: Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or diethyl ether (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-phenylhexan-1-one.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure ketone.

Visualizing the Experimental Workflow

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 5. nbinno.com [nbinno.com]

Application Notes & Protocols: N-Methoxy-N-methylhexanamide as a Superior Acylating Agent in Modern Organic Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming the Challenge of Controlled Acylation

In the landscape of organic synthesis, the formation of carbon-carbon bonds to construct ketones and aldehydes is a foundational transformation. However, the high reactivity of common organometallic reagents, such as Grignard and organolithium reagents, presents a significant challenge. When reacted with traditional acylating agents like acid chlorides or esters, these powerful nucleophiles often lead to over-addition, producing undesired tertiary alcohols and diminishing the yield of the target ketone.[1][2] This lack of control complicates synthetic pathways, necessitating protecting group strategies or less direct routes.

The advent of the N-methoxy-N-methylamide, commonly known as the Weinreb-Nahm amide, provided an elegant and robust solution to this problem.[1][2] These amides serve as exceptionally versatile acylating agents that cleanly stop the reaction at the ketone stage. N-Methoxy-N-methylhexanamide is a prime exemplar of this class, offering a six-carbon aliphatic chain that is a common motif in natural products and pharmaceutical intermediates.[3]

This guide provides a comprehensive overview of N-methoxy-N-methylhexanamide as an acylating agent. It delves into the mechanistic principles that underpin its unique reactivity, offers detailed and validated protocols for its synthesis and application, and presents practical data to empower researchers in their synthetic endeavors.

The Weinreb Amide Advantage: A Mechanistic Perspective

The efficacy of N-methoxy-N-methylhexanamide stems from its ability to form a stable tetrahedral intermediate upon nucleophilic attack. This stability is the cornerstone of its controlled reactivity, preventing the unwanted second addition of an organometallic reagent.[4]

The key to this stability is the formation of a five-membered chelate with the metal cation (e.g., Li⁺ or Mg²⁺) from the organometallic reagent. This metal-chelated intermediate is conformationally locked and stable at low temperatures. It does not collapse to form the ketone until a deliberate acidic workup is performed, which protonates the complex and liberates the final product.[5] This mechanism is a stark contrast to reactions with esters or acid chlorides, where the initial tetrahedral intermediate readily eliminates an alkoxide or chloride to form the ketone in situ, which is then immediately consumed by another equivalent of the highly reactive nucleophile present in the reaction mixture.

Diagram 1: The Weinreb Ketone Synthesis Mechanism

Caption: Mechanism of controlled acylation using a Weinreb amide.

Synthesis of N-Methoxy-N-methylhexanamide

The preparation of N-methoxy-N-methylhexanamide is straightforward and can be accomplished from common starting materials like hexanoic acid or its corresponding acid chloride.[3]

Protocol 1: Synthesis from Hexanoyl Chloride

This is a widely used and high-yielding method. The key is the reaction between the acid chloride and N,O-dimethylhydroxylamine hydrochloride, with a base to neutralize the HCl generated.

Materials & Equipment:

• Hexanoyl chloride

• N,O-dimethylhydroxylamine hydrochloride

• Pyridine or Triethylamine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Round-bottom flask with stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N,O-dimethylhydroxylamine hydrochloride (1.1 equivalents) in anhydrous DCM.

• Cool the flask to 0 °C in an ice bath.

• Slowly add anhydrous pyridine (2.2 equivalents) to the solution with vigorous stirring.

• In a separate flask, prepare a solution of hexanoyl chloride (1.0 equivalent) in anhydrous DCM.

• Add the hexanoyl chloride solution dropwise to the cooled amine solution over 20-30 minutes.

• Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding 1 M HCl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure N-methoxy-N-methylhexanamide as a colorless to light yellow liquid.[3]

Core Applications & Protocols

Synthesis of Ketones with Organometallic Reagents

The premier application of N-methoxy-N-methylhexanamide is the synthesis of ketones. The reaction is general for a wide variety of Grignard and organolithium reagents, providing a reliable route to both simple and complex ketones.[1][6]

Diagram 2: Experimental Workflow for Ketone Synthesis

Caption: General workflow for the synthesis of ketones from Weinreb amides.

Protocol 2: General Procedure for Ketone Synthesis using a Grignard Reagent

This protocol provides a robust method for acylating a Grignard reagent with N-methoxy-N-methylhexanamide. Strict anhydrous conditions are critical for success.

Materials & Equipment:

• N-methoxy-N-methylhexanamide

• Grignard reagent (e.g., Phenylmagnesium bromide, 1.0 M solution in THF)

• Tetrahydrofuran (THF, anhydrous)

• Saturated ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Two-neck round-bottom flask, stir bar, septum, and inert gas line

• Dry ice/acetone bath

• Syringes

Procedure:

• Assemble a dry two-neck flask under an inert atmosphere.

• Add N-methoxy-N-methylhexanamide (1.0 equivalent) to the flask and dissolve it in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Via syringe, slowly add the Grignard reagent (1.2 equivalents) dropwise to the stirred solution, maintaining the internal temperature below -70 °C.

• After the addition is complete, stir the reaction at -78 °C for 1 hour.

• Remove the cooling bath and allow the reaction to warm to 0 °C and stir for an additional 1-2 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and concentrate under reduced pressure.

• Purify the resulting crude ketone by flash column chromatography.

Grignard Reagent (R-MgBr)	Product Ketone	Representative Yield (%)
Phenylmagnesium bromide	1-Phenylheptan-1-one	85-95%
Ethylmagnesium bromide	Octan-3-one	80-90%
Cyclohexylmagnesium bromide	Cyclohexyl hexyl ketone	75-85%
Vinylmagnesium bromide	Oct-1-en-3-one	70-80%
Yields are typical and may vary based on reaction scale and purity of reagents.

Synthesis of Hexanal via Hydride Reduction

N-methoxy-N-methylamides can be selectively reduced to the corresponding aldehydes using a controlled amount of a strong hydride reagent like Lithium Aluminum Hydride (LiAlH₄).[2][5] The same chelated intermediate that prevents over-addition with organometallics also prevents over-reduction to the alcohol.[5]

Protocol 3: Synthesis of Hexanal using LiAlH₄

Caution: LiAlH₄ is a highly reactive reagent that reacts violently with water. Handle with extreme care under an inert atmosphere.

Materials & Equipment:

• N-methoxy-N-methylhexanamide

• Lithium Aluminum Hydride (LiAlH₄, 1.0 M solution in THF or as a solid)

• Tetrahydrofuran (THF, anhydrous)

• Rochelle's salt (potassium sodium tartrate) solution or 1 M HCl (for workup)

• Anhydrous conditions and glassware as described in Protocol 2

Procedure:

• In a dry flask under an inert atmosphere, dissolve N-methoxy-N-methylhexanamide (1.0 equivalent) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a 1.0 M solution of LiAlH₄ in THF (1.0-1.2 equivalents) dropwise. A solid can be used, but a solution allows for better control. Maintain the temperature at 0 °C.

• Stir the reaction at 0 °C for 30-60 minutes after addition is complete. Monitor by TLC.

• Carefully quench the reaction at 0 °C. A Fieser workup is recommended: slowly and sequentially add X mL of water, followed by X mL of 15% aqueous NaOH, and finally 3X mL of water (where X = grams of LiAlH₄ used). This procedure produces a granular precipitate of aluminum salts that is easy to filter.

• Alternatively, quench by the slow addition of Rochelle's salt solution and stir vigorously until two clear layers form.

• Filter off the aluminum salts (if using Fieser workup) or separate the layers.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and carefully concentrate the solution. Note: Hexanal is volatile.

• The product is often pure enough for subsequent steps, but can be purified by careful distillation if necessary.

Physicochemical & Safety Data

Property	Value	Reference
IUPAC Name	N-methoxy-N-methylhexanamide	[7]
Molecular Formula	C₈H₁₇NO₂	[7]
Molecular Weight	159.23 g/mol	[7]
Appearance	Colorless to light yellow liquid	[3][8]
Boiling Point	184-189 °C	[3]
Solubility	Soluble in common organic solvents (ethers, DCM); insoluble in water.	[3]
CAS Number	64214-56-8	[7]

Safety and Handling:

• While specific GHS data for N-methoxy-N-methylhexanamide is limited, analogous short-chain Weinreb amides are classified as flammable liquids.[9][10]

• Precautions: Handle in a well-ventilated fume hood. Keep away from heat, sparks, and open flames.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

N-Methoxy-N-methylhexanamide stands as a powerful and reliable acylating agent, embodying the advantages of the Weinreb amide functional group. Its ability to cleanly convert highly reactive organometallic and hydride reagents into valuable ketones and aldehydes, respectively, without the plague of over-addition side reactions, makes it an indispensable tool.[11] The straightforward protocols and predictable reactivity detailed in this guide underscore its utility in complex total synthesis, medicinal chemistry, and process development, where precision and high yields are paramount.

References

• Ismail, L. M. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]

• Kalepu, J., & Pilarski, L. T. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules, 24(5), 830. [Link]

• MDPI. (2023). Electrochemical Synthesis of Methoxy-NNO-azoxy Compounds via N=N Bond Formation Between Ammonium N-(methoxy)nitramide and Nitroso Compounds. [Link]

• World Journal of Pharmaceutical Research. (2024). A facile one-pot synthesis of weinreb amides from carboxylic acids with pocl3. [Link]

• ResearchGate. (2019). Study of the cyclization of N-hydroxy- and N-methoxy-N-(2-oxoalkyl)amides. [Link]

• Various Authors. Weinreb amides. Current Protocols in Nucleic Acid Chemistry. [Link]

• Sibi, M. P. (1993). CHEMISTRY OF N-METHOXY-N-METHYLAMIDES. APPLICATIONS IN SYNTHESIS. A REVIEW. Organic Preparations and Procedures International. [Link]

• National Center for Biotechnology Information. (2012). Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A. [Link]

• ACS Omega. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. [Link]

• Wikipedia. Weinreb ketone synthesis. [Link]

• National Center for Biotechnology Information. N-Methoxy-N-methylhexanamide. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. N-Methoxy-N-methylacetamide. PubChem Compound Database. [Link]

• Organic Chemistry Portal. (2005). Direct Conversion of N-Methoxy-N-methylamides (Weinreb Amides) to Ketones via a Nonclassical Wittig Reaction. [Link]

• Organic Chemistry Portal. Synthesis of hydroxamates (Weinreb amides). [Link]

• Semantic Scholar. (1982). N-methoxy-n-methylamides as effective acylating agents. [Link]

• ResearchGate. (2018). A New Mode of Reactivity of N-Methoxy-N-methylamides with Strongly Basic Reagents. [Link]

• Chemistry Steps. Reduction of Amides to Amines and Aldehydes. [Link]

• Royal Society of Chemistry. (2020). Synthesis of biaryl ketones by arylation of Weinreb amides with functionalized Grignard reagents under thermodynamic control vs. kinetic control of N,N-Boc2-amides. [Link]

Sources

• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. Buy N-Methoxy-N-methylhexanamide (EVT-390473) | 64214-56-8 [evitachem.com]
• 4. Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations [mdpi.com]
• 5. Weinreb amides [pubsapp.acs.org]
• 6. Synthesis of biaryl ketones by arylation of Weinreb amides with functionalized Grignard reagents under thermodynamic control vs. kinetic control of N,N-Boc2-amides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. N-Methoxy-N-methylhexanamide | C8H17NO2 | CID 13350946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-Methoxy-N-methylhexanamide | CymitQuimica [cymitquimica.com]
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• 10. fishersci.com [fishersci.com]
• 11. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Managing N-Methoxy-N-methylhexanamide Reaction Byproducts

Welcome to the technical support guide for N-Methoxy-N-methylhexanamide, a versatile N,O-dimethylhydroxylamine amide, commonly known as a Weinreb amide. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this reagent, with a specific focus on identifying, understanding, and managing reaction byproducts. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity and success of your synthetic endeavors.

N-Methoxy-N-methylhexanamide is a powerful tool in organic synthesis, primarily for the preparation of ketones and aldehydes from various carboxylic acid derivatives.[1][2] Its principal advantage lies in its ability to react with potent organometallic nucleophiles (like Grignard or organolithium reagents) and stop cleanly at the ketone stage, thus avoiding the common problem of over-addition to form tertiary alcohols.[3][4] This selectivity is attributed to the formation of a stable, chelated tetrahedral intermediate.[3][5]

However, like any chemical transformation, reactions involving N-Methoxy-N-methylhexanamide are not immune to side reactions and byproduct formation. Effective management of these impurities is critical for achieving high yields and ensuring the purity of the final product. This guide provides detailed troubleshooting protocols and frequently asked questions to address the specific challenges you may encounter.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable protocols.

Question 1: My reaction produced a significant amount of tertiary alcohol instead of the desired ketone. What went wrong?

This is a classic sign of "over-addition," a problem Weinreb amides are designed to prevent.[3] Its occurrence indicates that the stability of the key tetrahedral intermediate was compromised.

Primary Causes & Explanations:

• Elevated Reaction Temperature: The stability of the metal-chelated tetrahedral intermediate is highly dependent on low temperatures.[3][4] If the reaction temperature rises, this intermediate can collapse prematurely to the ketone in situ. The newly formed ketone is then immediately attacked by a second equivalent of the organometallic reagent present in the flask, leading to the tertiary alcohol.

• Improper Quenching: The reaction must be quenched at low temperatures.[3] Adding the quenching agent (e.g., aqueous ammonium chloride or dilute acid) while the reaction is still warm, or allowing the reaction to warm up before quenching, can lead to the same premature collapse and subsequent over-addition described above.

• Excessively Reactive Nucleophiles: While robust, the stability of the intermediate has limits. A very large excess of a highly reactive organolithium or Grignard reagent can, in some cases, force a second addition even at low temperatures.

Solutions & Recommended Protocol:

• Strict Temperature Control:

  • Dissolve N-Methoxy-N-methylhexanamide in an appropriate anhydrous solvent (e.g., THF, Diethyl Ether) under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath. This is a critical step.

  • Slowly add the organometallic reagent (typically 1.05–1.2 equivalents) dropwise via syringe, ensuring the internal temperature does not rise significantly.

  • Stir the reaction at -78 °C for the recommended time (typically 30-60 minutes).

• Controlled Low-Temperature Quench:

  • While maintaining the reaction at -78 °C, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) or a pre-chilled 1M HCl solution.

  • Once the quench is complete, the reaction can be allowed to warm to room temperature.

• Post-Workup Analysis:

  • After standard aqueous workup and extraction, analyze the crude product by TLC, ¹H NMR, or LC-MS to check the ratio of ketone to tertiary alcohol.

Below is a logical workflow for troubleshooting over-addition.

Caption: Troubleshooting workflow for over-addition byproducts.

Question 2: My conversion is low, with a significant amount of starting N-Methoxy-N-methylhexanamide recovered. How can I improve the yield?

Low conversion suggests that the nucleophilic addition did not proceed to completion.

Primary Causes & Explanations:

• Inactive Organometallic Reagent: Grignard and organolithium reagents are highly sensitive to moisture and atmospheric oxygen. Their effective concentration may be lower than stated on the bottle.

• Insufficient Equivalents: Using a stoichiometric or sub-stoichiometric amount of a partially degraded reagent will naturally lead to incomplete conversion.

• Steric Hindrance: If either the Weinreb amide or the nucleophile is sterically bulky, the reaction rate may be significantly slower, requiring longer reaction times or slightly elevated temperatures.[3]

Solutions & Recommended Protocol:

• Verify Reagent Activity:

  • Titration: Always titrate organometallic reagents before use to determine their exact molarity. A simple titration (e.g., with N-phenyl-1,3-propanediamine and a colorimetric indicator) is a crucial step for reproducibility.

  • Use Fresh Reagents: Whenever possible, use freshly opened bottles of organometallic reagents or reagents that have been stored meticulously under an inert atmosphere.

• Optimize Reaction Conditions:

  • Equivalents: Use a slight excess (1.1–1.3 equivalents) of the active organometallic reagent based on your titration results.

  • Reaction Time/Temperature: For sluggish reactions, consider allowing the mixture to stir longer at -78 °C. If conversion is still low, the reaction can be allowed to warm slowly to a slightly higher temperature (e.g., -40 °C or 0 °C) before quenching, but this must be done cautiously as it increases the risk of over-addition. Monitor closely by TLC.

Question 3: My crude product is contaminated with water-soluble impurities that complicate workup. What are they and how can I remove them?

These are often byproducts from either the formation of the Weinreb amide or its breakdown during workup.

Primary Causes & Explanations:

• Coupling Reagent Residues: If the N-Methoxy-N-methylhexanamide was prepared from a carboxylic acid using a coupling reagent (e.g., BOP, DCC, T3P), byproducts like substituted ureas or phosphates may be present.[2][6] Fortunately, many of these are designed to be water-soluble for easy removal.[2]

• N,O-dimethylhydroxylamine: The acidic workup hydrolyzes the magnesium or lithium salt of N,O-dimethylhydroxylamine, releasing the free amine hydrochloride salt, which is highly water-soluble.

Solutions & Recommended Protocol:

• Aqueous Washes:

  • During the workup, perform sequential washes of the organic layer.

  • A wash with 1M HCl will protonate basic impurities like N,O-dimethylhydroxylamine, pulling them into the aqueous layer.

  • A wash with saturated sodium bicarbonate (NaHCO₃) will neutralize any remaining acid.

  • A final wash with brine (saturated NaCl) will help remove residual water from the organic layer before drying with MgSO₄ or Na₂SO₄.

• Proper Synthesis of the Weinreb Amide:

  • When preparing the N-Methoxy-N-methylhexanamide starting material, ensure it is purified correctly to remove coupling byproducts before use in the subsequent Grignard or organolithium reaction.

Table 1: Common Byproducts and Removal Strategies

Byproduct Name	Formation Pathway	Physical Properties	Recommended Removal Method
Tertiary Alcohol	Over-addition of nucleophile	Typically less polar than ketone	Column Chromatography, Recrystallization
N,O-dimethylhydroxylamine	Hydrolysis of the amide fragment during workup	Basic, water-soluble salt after acidification	Aqueous wash with dilute acid (e.g., 1M HCl)
Unreacted Starting Amide	Incomplete reaction	More polar than the ketone product	Column Chromatography
Coupling Reagent Byproducts	Synthesis of the Weinreb amide	Often water-soluble	Aqueous washes during workup
Elimination Byproducts	Reaction with bulky/basic nucleophiles	Varies	Column Chromatography

Frequently Asked Questions (FAQs)

Q1: What is the precise mechanism that makes N-Methoxy-N-methylhexanamide resistant to over-addition?

The resistance to over-addition is the hallmark of the Weinreb-Nahm ketone synthesis. It stems from the formation of a highly stable tetrahedral intermediate after the first nucleophilic attack. The N-methoxy group's oxygen atom chelates to the metal ion (Mg²⁺ or Li⁺) that is also coordinated to the carbonyl oxygen. This creates a stable five-membered ring that protects the intermediate from collapsing.[1][3][5] This intermediate is stable at low temperatures and only breaks down upon the addition of an aqueous quenching agent, directly yielding the ketone.[4]

Caption: Reaction pathway showing the stable intermediate.

Q2: What are the best practices for setting up a reaction with N-Methoxy-N-methylhexanamide and a Grignard reagent?

• Anhydrous Conditions: All glassware must be thoroughly dried (oven or flame-dried), and the reaction must be run under an inert atmosphere (argon or nitrogen). Use anhydrous solvents.

• Reagent Quality: Use a freshly opened bottle of the Grignard reagent or one that has been properly stored. Titrate the reagent to know its true concentration.

• Order of Addition: Always add the Grignard reagent to the solution of the Weinreb amide, not the other way around. This maintains a low concentration of the nucleophile, further suppressing side reactions.

• Slow Addition: Add the nucleophile slowly and dropwise to manage the reaction exotherm and maintain a consistent low temperature.

• Monitoring: Use TLC to monitor the consumption of the starting material. The Weinreb amide is typically more polar (lower Rf) than the resulting ketone.

Q3: Can I reduce N-Methoxy-N-methylhexanamide to an aldehyde? What are the potential byproducts?

Yes, this is another key application of Weinreb amides. Reduction with a mild hydride source like Lithium Aluminum Hydride (LiAlH₄) or Diisobutylaluminium hydride (DIBAL-H) at low temperatures will also form a stable chelated intermediate that, upon workup, yields the corresponding aldehyde.[1][3]

The primary byproduct of concern is the over-reduction product, the primary alcohol. This can be managed using the same principles as for ketone synthesis:

• Use a controlled amount of the reducing agent (typically 1.5 equivalents of LiAlH₄).

• Maintain very low temperatures (-78 °C) during addition and stirring.

• Perform a careful, low-temperature quench.

References

• Al-Zoubi, R. M., Al-Jaber, H. I., & Al-Zayeda, R. S. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 185-206. [Link]

• Wikipedia. (2023). Weinreb ketone synthesis. [Link]

• Ito, T., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega, 7(51), 48153–48163. [Link]

• ChemistryTheMysteryofMolecules. (2022). Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. YouTube. [Link]

• Singh, R. P., & Cativiela, C. (2001). Weinreb Amides. In e-EROS Encyclopedia of Reagents for Organic Synthesis. [Link]

• Chemistry Steps. (n.d.). Converting Amides to Aldehydes and Ketones. [Link]

• Al-Zoubi, R. M. (2019). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). ResearchGate. [Link]

Sources

• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Converting Amides to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 6. Weinreb amides [pubsapp.acs.org]

Technical Support Center: Optimizing Reactions of N-Methoxy-N-methylhexanamide with Organometallics

Welcome to the technical support guide for optimizing reactions involving N-Methoxy-N-methylhexanamide, a quintessential Weinreb amide, and organometallic reagents. This center is designed for researchers, chemists, and drug development professionals to navigate the nuances of the Weinreb ketone synthesis, ensuring high-yield, clean, and reproducible outcomes.

The Power of the Weinreb Amide: Why It Works

The reaction of an N-methoxy-N-methylamide (Weinreb amide) with an organometallic reagent is a cornerstone of modern organic synthesis for preparing ketones.[1][2] Unlike the reaction of organometallics with other acylating agents like esters or acid chlorides, the Weinreb ketone synthesis elegantly avoids the common pitfall of over-addition, where a second equivalent of the nucleophile attacks the newly formed ketone to yield a tertiary alcohol.[1][3][4]

The Mechanistic Advantage: A Stable Intermediate

The success of the Weinreb amide lies in its ability to form a stable, five-membered cyclic tetrahedral intermediate upon nucleophilic attack by an organometallic reagent (e.g., Grignard or organolithium compounds).[1][2][4][5]

• Chelation is Key: The oxygen of the N-methoxy group chelates to the metal cation (Li⁺ or Mg²⁺) of the organometallic reagent. This coordination stabilizes the tetrahedral intermediate.[1][5]

• Preventing Collapse: This stabilized intermediate is robust enough to survive in the reaction mixture at low temperatures (typically -78 °C to 0 °C) without collapsing to a ketone.[1][3][5] Because the ketone is not formed in situ in the presence of unreacted organometallic reagent, over-addition is effectively prevented.

• Controlled Product Formation: The stable intermediate only collapses to the desired ketone upon acidic workup, which quenches any remaining organometallic reagent.[3][5]

Below is a diagram illustrating this crucial mechanistic pathway.

Caption: The chelated tetrahedral intermediate prevents ketone formation until workup.

General Experimental Protocol

This protocol provides a reliable starting point for the reaction of N-Methoxy-N-methylhexanamide with a Grignard or organolithium reagent.

Materials:

• N-Methoxy-N-methylhexanamide

• Organometallic reagent (e.g., Phenylmagnesium bromide in THF, or n-Butyllithium in hexanes)

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) or 1 M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for anhydrous reactions (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet.

• Dissolution: Dissolve N-Methoxy-N-methylhexanamide (1.0 eq.) in anhydrous THF under the inert atmosphere.

• Cooling: Cool the solution to the desired reaction temperature (typically -78 °C for organolithiums or 0 °C for Grignards) using an appropriate cooling bath (e.g., dry ice/acetone).

• Addition of Organometallic: Add the organometallic reagent (1.1–1.5 eq.) dropwise via syringe to the stirred solution, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Stir the reaction at the chosen temperature for 1-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or by quenching a small aliquot and analyzing via GC-MS.

• Quenching: Once the reaction is complete, quench it by slowly adding saturated aqueous NH₄Cl solution at the reaction temperature. For very reactive organometallics, an "inverse quench" (transferring the reaction mixture to the quench solution) may be beneficial.

• Warm-up & Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, add water and an organic solvent (e.g., ethyl acetate or diethyl ether), and separate the layers.

• Washing: Wash the organic layer sequentially with water and brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude ketone product by flash column chromatography on silica gel.[6]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Troubleshooting Common Problems

Q1: My reaction is incomplete, and I am recovering a significant amount of starting N-Methoxy-N-methylhexanamide. What could be the cause?

A1: This is a common issue that typically points to a problem with your organometallic reagent.

• Reagent Potency: Organometallic reagents are highly sensitive to moisture and air. Your reagent may have degraded. It is highly recommended to titrate the organometallic solution (e.g., using N-benzylbenzamide or menthol) before use to determine its exact molarity.

• Insufficient Equivalents: Based on the titration, ensure you are using at least 1.1 equivalents of the active organometallic reagent.

• Reaction Temperature: While low temperatures are crucial, some less reactive Grignard reagents may require a slightly higher temperature (e.g., 0 °C or even room temperature) to react completely. Cautiously allow the reaction to warm after the initial addition at low temperature.

• Solvent Choice: For some long-chain substrates, diethyl ether (Et₂O) has been found to be a superior solvent to THF, preventing the "coiling up" of the substrate which can inhibit the reaction.[7]

Q2: I'm observing a significant amount of tertiary alcohol, indicating over-addition. How can I prevent this?

A2: Over-addition occurs if the tetrahedral intermediate collapses prematurely to the ketone while active organometallic reagent is still present.

• Temperature Control is Critical: This is the most likely culprit. The addition of the organometallic reagent is exothermic. Add it very slowly and ensure your cooling bath is efficient enough to maintain the target temperature (e.g., -78 °C). A rise in local temperature can cause the intermediate to break down.[7]

• Highly Reactive Organometallics: Some organometallics, like allylic Grignards, are extremely reactive and can cause over-addition even under carefully controlled conditions.[7] For these, ensure dropwise addition at -78 °C and scrupulous temperature monitoring.

• Quenching Technique: An inefficient quench can be problematic. Quenching with aqueous solutions at very low temperatures can be slow. As the reaction warms, any remaining organometallic can react with the newly formed ketone. Consider quenching with a small amount of methanol or acetone at -78 °C to consume the excess organometallic before adding aqueous NH₄Cl.[7]

Q3: My yield is low after workup and purification. Where might I be losing my product?

A3: Product loss can occur at several stages.

• Emulsion during Extraction: The workup can sometimes generate emulsions, especially with the magnesium salts formed from Grignard reactions. Adding more brine or gently filtering the mixture through a pad of Celite® can help break up emulsions.

• Volatility of Ketone: If your ketone product has a low boiling point, you may lose it during solvent removal on the rotary evaporator. Use a lower bath temperature and be attentive.

• Column Chromatography Issues: Ensure you have chosen an appropriate solvent system for your column. Staining with 2,4-DNP can be more effective for visualizing ketones on a TLC plate than potassium permanganate.[7]

Frequently Asked Questions (FAQs)

Q: What is the optimal temperature for the reaction?

A: This is reagent-dependent. A general guideline is:

• Organolithium Reagents (n-BuLi, PhLi): -78 °C to -40 °C.

• Grignard Reagents (RMgBr, RMgCl): 0 °C to room temperature. However, starting all additions at a lower temperature (-40 °C to 0 °C) is a good precautionary measure to control the initial exotherm.

Q: Can I use organocuprates (Gilman reagents) with Weinreb amides?

A: Yes, organocuprates are also compatible with Weinreb amides and can be an excellent choice, particularly for α,β-unsaturated ketones or when dealing with sensitive functional groups, as they are generally less basic and less reactive than Grignard or organolithium reagents.

Q: My N-Methoxy-N-methylhexanamide starting material is not pure. How critical is this?

A: Purity is very important. The most common precursor is hexanoyl chloride. If any unreacted hexanoyl chloride remains, it will react with two equivalents of your organometallic reagent, leading to tertiary alcohol formation and complicating purification. Likewise, any residual N,O-dimethylhydroxylamine hydrochloride can quench your organometallic reagent.[8] It is advisable to purify the Weinreb amide by column chromatography or distillation before use.

Optimization & Troubleshooting Workflow

Caption: A decision tree for troubleshooting common Weinreb ketone synthesis issues.

Data Summary: Recommended Reaction Parameters

Organometallic Reagent Type	Typical Solvent	Temperature (°C)	Equivalents	Typical Reaction Time	Key Considerations
Alkyllithium (e.g., n-BuLi)	THF, Et₂O	-78 to -40	1.1 - 1.2	1 - 2 h	Highly reactive; strict temperature control is essential.
Aryllithium (e.g., PhLi)	THF, Et₂O	-78 to 0	1.1 - 1.2	1 - 3 h	Less basic than alkyllithiums but still requires low temperature.
Alkyl/Aryl Grignard (RMgX)	THF, Et₂O	0 to 25	1.2 - 1.5	1 - 4 h	Generally less reactive; can often be run at higher temperatures.
Allyl/Vinyl Grignard	THF	-78 to 0	1.2 - 1.5	1 - 2 h	Very reactive; prone to over-addition. Use low temperature.[7]
Organocuprate (R₂CuLi)	THF	-78 to 0	1.5 - 2.0	2 - 5 h	Less basic; good for substrates with sensitive functional groups.

References

• Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]

• Weinreb ketone synthesis. Wikipedia. [Link]

• Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. YouTube. [Link]

• Khalid, M., Mohammed, S., & Kalo, A. (2019). Recent Developments in Weinreb Synthesis and Their Applications - (A-Review). ResearchGate. [Link]

• Giacomelli, G., Porcheddu, A., & Salaris, M. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega. [Link]

• Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry. [Link]

• Why does the reduction of a Weinreb amide give an aldehyde instead of an amine? Chemistry Stack Exchange. [Link]

• Optimization of reaction conditions. ResearchGate. [Link]

• Evidence and isolation of tetrahedral intermediates formed upon the addition of lithium carbenoids to Weinreb amides and N -acylpyrroles. Chemical Communications. [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• On accelerating reaction optimization using computational Gibbs energy barriers: A numerical consideration utilizing a computational dataset. ChemRxiv. [Link]

• Overaddition of grignard to weinreb amide. Reddit. [Link]

• Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis. Thieme. [Link]

• A facile one-pot synthesis of weinreb amides from carboxylic acids with pocl3. Innovative Journal. [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. wisdomlib.org [wisdomlib.org]
• 7. reddit.com [reddit.com]
• 8. thieme-connect.com [thieme-connect.com]

Technical Support Center: Navigating Weinreb Amide Chemistry

A Guide to Preventing E2 Elimination and Other Side Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Weinreb amides. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges in your experiments, with a particular focus on preventing unwanted E2 elimination side reactions. Our goal is to equip you with the knowledge to not only solve problems but also to understand the underlying chemical principles governing your reactions.

Introduction: The Power and Pitfalls of Weinreb Amides

Weinreb amides (N-methoxy-N-methylamides) are invaluable tools in modern organic synthesis. Their ability to react with organometallic reagents to form a stable, chelated tetrahedral intermediate prevents the common problem of over-addition, reliably yielding ketones and aldehydes.[1][2][3][4][5] However, like any powerful tool, their use is not without potential complications. One of the most frequently encountered issues is the occurrence of side reactions, particularly E2 elimination, which can significantly lower the yield of the desired product and complicate purification.

This guide provides a structured approach to understanding and mitigating these side reactions, ensuring the successful application of Weinreb amides in your synthetic endeavors.

Part 1: Troubleshooting Guide - When Things Go Wrong

This section is formatted in a question-and-answer style to directly address specific issues you may be encountering in the lab.

FAQ 1: My reaction is producing a significant amount of an unexpected byproduct, and I suspect it's from an elimination reaction. What is happening?

Answer: You are likely observing the result of an E2 (bimolecular elimination) side reaction. This occurs when the organometallic reagent, instead of acting as a nucleophile and attacking the carbonyl carbon, acts as a base and abstracts a proton from the carbon alpha to the carbonyl group (the α-carbon). This deprotonation forms an enolate, which can then lead to elimination of the N-methoxy-N-methylamino group or its fragments.[1]

Another possibility, especially upon warming, is the demethoxylation of the Weinreb amide, which can lead to the formation of N-methyl amides and other byproducts.[6]

Core Concept: The competition between nucleophilic addition (the desired pathway) and deprotonation (the undesired pathway) is a critical factor in the success of your reaction.

FAQ 2: What are the key factors that promote this unwanted E2 elimination?

Answer: Several factors can tip the balance in favor of elimination. Understanding these will allow you to diagnose the problem in your specific reaction.

• Basicity and Steric Hindrance of the Nucleophile: Highly basic and sterically hindered organometallic reagents are more likely to act as bases rather than nucleophiles. For example, bulky Grignard reagents or organolithiums may have difficulty accessing the sterically shielded carbonyl carbon and will preferentially abstract the more accessible α-proton.

• Reaction Temperature: Higher temperatures generally favor elimination reactions over addition reactions. If your reaction is running warmer than intended, or if the exotherm is not well-controlled, you are more likely to see elimination byproducts. Low temperatures are crucial for maintaining the stability of the desired tetrahedral intermediate.[1][2]

• Solvent: The choice of solvent can influence the reactivity of the organometallic reagent. While polar aprotic solvents like tetrahydrofuran (THF) are common, their effect on the aggregation state and reactivity of the nucleophile can be complex.[6]

• Substrate Structure: The presence of acidic protons on the α-carbon of your Weinreb amide is a prerequisite for this side reaction. If the α-carbon is highly substituted or if the resulting enolate is particularly stable, deprotonation may be more favorable.

Part 2: Proactive Strategies and Protocols for Prevention

This section provides actionable protocols and experimental design considerations to minimize the risk of E2 elimination from the outset.

Strategy 1: Judicious Selection of the Organometallic Reagent

The nature of your nucleophile is paramount. When dealing with Weinreb amides prone to elimination, consider the following hierarchy of reactivity:

Reagent Type	General Properties	Recommendation for Preventing E2
Organolithiums (e.g., n-BuLi, s-BuLi, t-BuLi)	Highly reactive and strongly basic.	Use with caution. Less basic options are often preferable.
Grignard Reagents (R-MgX)	Generally less basic than organolithiums.	A good starting point. Consider less sterically hindered Grignard reagents.
Organocuprates (Gilman Reagents, R₂CuLi)	Much less basic than organolithiums and Grignards.	An excellent choice for sensitive substrates, as they are much less likely to cause deprotonation.

Experimental Protocol: The Use of Organocuprates to Suppress Elimination

For a substrate known to be susceptible to elimination, substituting the Grignard or organolithium reagent with an organocuprate can be highly effective.

• Preparation of the Organocuprate: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), suspend one equivalent of copper(I) iodide (CuI) in anhydrous THF at -78 °C.

• Slowly add two equivalents of the corresponding organolithium reagent. The solution will typically change color, indicating the formation of the Gilman reagent.

• Addition to the Weinreb Amide: In a separate flame-dried flask, dissolve your Weinreb amide in anhydrous THF and cool the solution to -78 °C.

• Slowly add the freshly prepared organocuprate solution to the Weinreb amide solution via cannula.

• Stir the reaction at -78 °C for the desired time (typically 1-3 hours).

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Proceed with standard aqueous workup and purification.

Strategy 2: Rigorous Temperature Control

Maintaining a low reaction temperature is critical for favoring the desired nucleophilic addition and preserving the stability of the tetrahedral intermediate.[2][4]

Best Practices for Temperature Management:

• Pre-cooling: Always cool the solution of your Weinreb amide to the target temperature (typically -78 °C, using a dry ice/acetone bath) before adding the organometallic reagent.

• Slow Addition: Add the organometallic reagent dropwise or via a syringe pump to control the exotherm of the reaction. A rapid addition can lead to localized heating, promoting side reactions.

• Constant Monitoring: Use a low-temperature thermometer to monitor the internal temperature of the reaction throughout the addition and for the duration of the reaction.

Strategy 3: The Role of Lewis Acids

The addition of a Lewis acid, such as magnesium bromide (MgBr₂) or cerium(III) chloride (CeCl₃), can sometimes enhance the rate of the desired nucleophilic addition relative to the competing elimination pathway. The Lewis acid coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and favoring the attack by the nucleophile.

Experimental Protocol: Lewis Acid-Mediated Addition

• Anhydrous Conditions: Ensure all glassware is flame-dried and the reaction is performed under an inert atmosphere. Anhydrous CeCl₃ is crucial; it can be prepared by heating the heptahydrate under vacuum.

• Preparation of the Cerium Reagent: Suspend one equivalent of anhydrous CeCl₃ in anhydrous THF and stir vigorously for at least 2 hours at room temperature to create a fine slurry.

• Cool the CeCl₃ slurry to -78 °C.

• Slowly add one equivalent of the organolithium reagent and stir for 1 hour at -78 °C to form the organocerium reagent.

• Addition to the Weinreb Amide: In a separate flask, dissolve the Weinreb amide in anhydrous THF and cool to -78 °C.

• Add the Weinreb amide solution to the pre-formed organocerium reagent at -78 °C.

• Monitor the reaction by TLC.

• Quench and work up as you would for a standard organolithium addition.

Part 3: Visualizing the Reaction Pathways

To better understand the chemistry at play, the following diagrams illustrate the desired nucleophilic addition pathway and the competing E2 elimination pathway.

Desired Nucleophilic Addition Pathway

Caption: Desired reaction pathway for ketone synthesis.

Competing E2 Elimination Pathway

Caption: Competing E2 elimination side reaction pathway.

References

• Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). [Link]

• ResearchGate. (n.d.). Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones. Retrieved from [Link]

• Wikipedia. (2023). Weinreb ketone synthesis. [Link]

• ACS Omega. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. [Link]

• Oriental Journal of Chemistry. (2019). Recent Developments in Weinreb Synthesis and their Applications. [Link]

• YouTube. (2022). Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. [Link]

• Chemistry Stack Exchange. (2016). Why does the reduction of a Weinreb amide give an aldehyde instead of an amine?[Link]

• National Institutes of Health. (2017). Lithium Enolates Derived from Weinreb Amides: Insights into Five-Membered Chelate Rings. [Link]

• ResearchGate. (2019). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). [Link]

Sources

• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. Lithium Enolates Derived from Weinreb Amides: Insights into Five-Membered Chelate Rings - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Weinreb Amide Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the Weinreb amide synthesis. This guide is designed for researchers, scientists, and drug development professionals who utilize this robust reaction. My goal is to move beyond simple protocols and provide you with the field-proven insights and causal explanations necessary to not only execute the synthesis but also to intelligently troubleshoot and optimize it. The choice of solvent is a pivotal parameter that dictates the success, yield, and purity of your final product. This document provides a structured approach to making that choice.

Frequently Asked Questions (FAQs): The Role of the Solvent

Q1: Why is solvent selection so critical for the Weinreb amide synthesis?

The solvent plays a multifaceted role that extends far beyond simply dissolving the reactants. It directly influences:

• Reagent Stability: Many pathways to Weinreb amides employ highly reactive species, such as organolithium reagents, Grignard reagents, or activated acid chlorides.[1][2] The solvent must be inert to these reagents. For instance, protic solvents would instantly quench organometallic reagents, while overly reactive solvents could be degraded by strong bases or electrophiles.

• Reaction Kinetics: The polarity and coordinating ability of the solvent can significantly affect the rate of reaction. Solvents like tetrahydrofuran (THF) can coordinate to metal centers (e.g., Mg in a Grignard reagent or Li in an organolithium), influencing the reactivity and solubility of the organometallic species.[3]

• Intermediate Stability: The key to the Weinreb synthesis's success in preventing over-addition is the formation of a stable, chelated tetrahedral intermediate.[1][4] Ethereal solvents are particularly effective at stabilizing this intermediate, ensuring it remains intact until acidic workup.[3]

• Solubility of Reactants and Intermediates: All reactants, especially the N,O-dimethylhydroxylamine hydrochloride salt and the base used to neutralize it, must have adequate solubility to participate in the reaction.[5] Poor solubility can lead to sluggish or incomplete reactions.

• Workup and Purification: The solvent's boiling point and miscibility with aqueous and organic phases are critical considerations for efficient product isolation and removal of impurities post-reaction.

Q2: What are the most common solvents for this synthesis, and what are their primary functions?

The choice is dictated by the specific methodology (e.g., starting from an acid chloride, carboxylic acid, or ester).

• Tetrahydrofuran (THF): This is arguably the most common and versatile solvent, especially when organometallic reagents (Grignard or organolithiums) are involved in either the formation of the amide or its subsequent reaction to a ketone.[6] As an aprotic, coordinating ether, THF excels at solvating the metal cations, stabilizing the reactive nucleophiles, and supporting the chelated tetrahedral intermediate.[3]

• Dichloromethane (DCM): For methods starting from carboxylic acids using peptide coupling reagents (like EDC, HATU, or DCC) or from acid chlorides with a tertiary amine base (like triethylamine or pyridine), DCM is an excellent choice.[7] It is a polar aprotic solvent that provides good solubility for organic substrates and reagents without interfering with the reaction.

• Diethyl Ether (Et₂O): Similar to THF, diethyl ether is a standard choice for reactions involving Grignard and organolithium reagents. Its lower boiling point can be advantageous for easier removal but may be a drawback for reactions requiring higher temperatures.

• Toluene: This nonpolar aprotic solvent is useful for reactions that need to be run at higher temperatures and can be particularly effective in methods using phosphorus-based reagents.[8]

• Acetonitrile (ACN): In some specific coupling methods, such as those using the reagent DMT-MM, acetonitrile is recommended as it effectively dissolves the coupling agent.[9]

Q3: Can I use protic solvents like ethanol or methanol?

Generally, no. Protic solvents (any solvent with an acidic proton, such as alcohols or water) are incompatible with the majority of Weinreb amide synthesis routes for two primary reasons:

• Reaction with Organometallics: If you are using Grignard or organolithium reagents, they will be instantly destroyed by the protic solvent.[2][10]

• Reaction with Activated Species: Methods that proceed via an acid chloride or an activated ester intermediate will react with alcohol solvents to form esters as a side product, consuming your starting material.

An exception exists for specific, modern protocols, such as certain palladium-catalyzed methods where ethanol can be used as a solvent under carefully controlled conditions.[3] However, for classical coupling or organometallic-based approaches, protic solvents must be rigorously excluded.

Troubleshooting Guide: Solvent-Related Issues

This section addresses common experimental failures and links them back to solvent choice.

Problem: My reaction is sluggish, and the yield of Weinreb amide is very low.

• Probable Cause 1: Poor Solubility. Your starting materials or reagents may not be sufficiently soluble in the chosen solvent. For instance, the hydrochloride salt of N,O-dimethylhydroxylamine has limited solubility in purely nonpolar solvents.

  • Solution: If using a coupling agent like DMT-MM, ensure you are using a solvent in which it is soluble, like acetonitrile or alcohols (if the chemistry allows).[9] For reactions starting from acid chlorides, a polar aprotic solvent like DCM or THF is usually sufficient.

• Probable Cause 2: Presence of Water. Trace amounts of water in your solvent or on your glassware will destroy sensitive reagents. This is the most common cause of failure when using organometallics.

  • Solution: Always use anhydrous solvents, preferably freshly distilled or from a solvent purification system. Dry all glassware in an oven and cool under an inert atmosphere (Nitrogen or Argon).

• Probable Cause 3: Incorrect Solvent Polarity. The reaction mechanism may be disfavored in a solvent of the wrong polarity.

  • Solution: For reactions involving charged intermediates or polar transition states, a more polar solvent like THF or DCM is generally better than a nonpolar one like hexane or toluene.

Problem: I am forming a tertiary alcohol instead of the desired ketone when reacting my Weinreb amide.

• Probable Cause: Collapse of the Tetrahedral Intermediate. The primary advantage of the Weinreb amide is its ability to form a stable intermediate that prevents over-addition.[11][12] If this intermediate collapses prematurely to the ketone before the reaction is quenched, the newly formed ketone will react with a second equivalent of the organometallic reagent to form a tertiary alcohol.

  • Solution 1: Maintain Low Temperature. This is critical. The stability of the chelated intermediate is highly temperature-dependent.[1][7] Conduct the addition of the organometallic reagent at low temperatures (typically -78 °C to 0 °C) and allow the reaction to warm slowly only if necessary. Do not let it warm to room temperature before quenching.

  • Solution 2: Use a Coordinating Solvent. Ethereal solvents like THF or diethyl ether are essential for stabilizing the intermediate through chelation.[3] Running the reaction in a non-coordinating solvent like toluene or hexane significantly increases the risk of premature collapse and over-addition.

Problem: My product is difficult to isolate from the reaction mixture during workup.

• Probable Cause 1: Emulsion Formation. This often happens when using chlorinated solvents like DCM with basic aqueous washes. The solvent choice can also lead to the formation of water-soluble byproducts that complicate extraction. For example, byproducts from EDC coupling can be tricky to remove.[13]

  • Solution: During workup, try adding brine (saturated aqueous NaCl) to the aqueous layer to "salt out" the organic product and break emulsions. If using EDC, perform an acidic wash (e.g., 1M HCl) to protonate the urea byproduct and pull it into the aqueous layer.

• Probable Cause 2: High-Boiling Point Solvent. Solvents like DMF or DMSO, while sometimes necessary for solubility, are difficult to remove under vacuum and can make product isolation challenging.

  • Solution: If possible, choose a lower-boiling point solvent (THF, DCM, Et₂O) that is compatible with your reaction chemistry. If a high-boiling solvent is unavoidable, consider alternative purification methods like precipitation or crystallization.

Data Presentation: Comparison of Common Solvents

The table below summarizes key properties of solvents frequently used in Weinreb amide synthesis to aid in your selection process.

Solvent	Formula	Dielectric Constant (20°C)	Boiling Point (°C)	Type	Key Considerations & Use Cases
Tetrahydrofuran (THF)	C₄H₈O	7.6	66	Aprotic Polar, Coordinating	Gold Standard for Organometallics. Excellent for stabilizing Grignard/organolithium reagents and the tetrahedral intermediate. Must be anhydrous.
Dichloromethane (DCM)	CH₂Cl₂	9.1	40	Aprotic Polar, Non-Coordinating	Ideal for Amide Couplings. Good solubility for organic compounds and coupling reagents (EDC, HATU). Easy to remove.
Diethyl Ether (Et₂O)	(C₂H₅)₂O	4.3	35	Aprotic, Coordinating	Alternative to THF. Lower boiling point makes for easy removal but can be problematic for reflux conditions. Highly flammable.
Toluene	C₇H₈	2.4	111	Aprotic Nonpolar	High-Temperature Reactions. Useful for specific protocols, but not ideal for organometallics due to its non-coordinating nature.
Acetonitrile (ACN)	CH₃CN	37.5	82	Aprotic Polar	Specialized Couplings. Required for certain reagents like DMT-MM that have high solubility in ACN.[9]
2-Methyl-THF	C₅H₁₀O	6.2	80	Aprotic Polar, Coordinating	"Green" Alternative to THF. Higher boiling point and less prone to peroxide formation. Used in biphasic systems for simplified workups.[14]

Experimental Protocol: Weinreb Amide from an Acid Chloride

This protocol describes a standard, reliable method for synthesizing a Weinreb amide from an acid chloride, emphasizing the critical role of the solvent and reaction conditions.

Materials:

• Acid chloride (1.0 equiv)

• N,O-Dimethylhydroxylamine hydrochloride (1.1 equiv)

• Anhydrous Pyridine or Triethylamine (2.2 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Argon or Nitrogen supply

• Oven-dried glassware

Procedure:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet.

• Reagent Preparation: To the flask, add N,O-dimethylhydroxylamine hydrochloride (1.1 equiv).

• Solvent Addition: Add anhydrous DCM (or THF) to create a stirrable slurry (approx. 0.2-0.5 M concentration with respect to the acid chloride).

• Cooling: Cool the flask to 0 °C using an ice-water bath. This is crucial to control the exotherm from the subsequent additions.

• Base Addition: Slowly add the anhydrous base (pyridine or triethylamine, 2.2 equiv) to the slurry. The first equivalent neutralizes the hydrochloride salt to generate the free amine in situ, while the second equivalent will neutralize the HCl generated during the reaction.

• Acid Chloride Addition: Dissolve the acid chloride (1.0 equiv) in a small amount of anhydrous DCM (or THF) in a separate dried flask. Add this solution dropwise to the cold, stirring reaction mixture via an addition funnel over 15-30 minutes. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC or LC-MS analysis indicates complete consumption of the acid chloride.

• Workup:

  • Cool the reaction mixture back to 0 °C and quench by slowly adding saturated aqueous ammonium chloride (NH₄Cl) or 1M HCl.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and finally, brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude Weinreb amide.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Visualization: Solvent Selection Workflow

This diagram provides a logical decision-making path for selecting an appropriate solvent system based on your starting material and reagent choice.

Caption: Solvent selection flowchart for Weinreb amide synthesis.

References

• Khalid, M., Hameed, S., Miana, G. A., & Ahmed, M. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 206-219. [Link]

• Biswas, T. (2022). Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. YouTube. [Link]

• Wikipedia contributors. (2023). Weinreb ketone synthesis. Wikipedia, The Free Encyclopedia. [Link]

• Khalid, M., et al. (2019). Recent Developments in Weinreb Synthesis and Their Applications (A-Review). Oriental Journal of Chemistry, 35(5). [Link]

• Singh, R. P., et al. (2019). Recent Developments in Weinreb Synthesis and Their Applications. Oriental Journal of Chemistry. [Link]

• ResearchGate. (2020). Synthesis of Weinreb and their Derivatives (A-Review). [Link]

• O'Hara, F., & Blackmond, D. G. (2019). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. Molecules, 24(15), 2829. [Link]

• Pace, V., et al. (2013). A Novel Protocol for the Synthesis of Weinreb Amides. Oriental Journal of Chemistry. Note: This specific protocol was mentioned in reference[3]. A direct link to the Pace paper is not available, but the review cites its use of 2-MeTHF/H₂O biphasic systems.

• Kunishima, M., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega, 7(51), 48153–48163. [Link]

• Reddit User Discussion. (2022). Weinreb amide workup extraction issues. r/OrganicChemistry. [Link]

• Organic Syntheses. (2002). Preparation of N-Methoxy-N-Methyl-2-Phenylpropanamide. [Link]

• Organic Chemistry Portal. Weinreb Ketone Synthesis. [Link]

• Organic Chemistry Portal. Synthesis of hydroxamates (Weinreb amides). [Link]

• Chemistry Stack Exchange. (2017). How are Grignard reagents stable in an ethereal solution?. [Link]

• LibreTexts Chemistry. (2023). Grignard and Organolithium Reagents. [Link]

• Reddit User Discussion. (2020). [Problem] Weinreb-Ketone synthesis / Isoxazoles. r/Chempros. [Link]

• University of Calgary. Organolithium reagents. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Spectral Analysis of N-Methoxy-N-methylhexanamide

For researchers, scientists, and drug development professionals, the precise characterization of chemical compounds is paramount. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectral data of N-methoxy-N-methylhexanamide, a quintessential Weinreb amide. By understanding its unique spectral signature, researchers can confidently identify and utilize this versatile reagent in complex organic syntheses. This guide will delve into the theoretical underpinnings of the observed spectral data, compare it with a closely related structural analog, and discuss its advantages over alternative amide-forming methodologies.

The Significance of Weinreb Amides in Modern Synthesis

The Weinreb amide, formally an N-methoxy-N-methylamide, is a cornerstone of modern organic synthesis, prized for its ability to react with organometallic reagents to form ketones in a controlled manner. Unlike other carboxylic acid derivatives that are prone to over-addition to form tertiary alcohols, the Weinreb amide forms a stable chelated intermediate with the metal of the organometallic reagent, which collapses to the ketone only upon acidic workup. This unique reactivity profile has made N-methoxy-N-methylamides indispensable tools for the construction of complex molecular architectures. N-methoxy-N-methylhexanamide, with its six-carbon chain, serves as a valuable building block for introducing lipophilic fragments in drug discovery and natural product synthesis.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR data is crucial for accurate spectral interpretation. The following represents a typical workflow for the analysis of a sample like N-methoxy-N-methylhexanamide.

Figure 1: A generalized workflow for acquiring and processing NMR spectral data.

Analysis of N-Methoxy-N-methylhexanamide NMR Spectra

¹H NMR Spectral Analysis (Predicted)

The predicted ¹H NMR spectrum of N-methoxy-N-methylhexanamide in CDCl₃ would exhibit the following signals:

• ~3.70 ppm (s, 3H, N-OCH₃): A singlet integrating to three protons, corresponding to the methoxy group attached to the nitrogen. This signal is expected to be downfield due to the electronegativity of the oxygen atom.

• ~3.20 ppm (s, 3H, N-CH₃): A singlet integrating to three protons for the N-methyl group. The chemical shift is influenced by the electron-withdrawing amide carbonyl and the adjacent methoxy group.

• ~2.35 ppm (t, 2H, -C(=O)CH₂-): A triplet integrating to two protons for the methylene group alpha to the carbonyl. The triplet splitting arises from coupling to the adjacent methylene group.

• ~1.65 ppm (quintet, 2H, -C(=O)CH₂CH₂-): A quintet (or multiplet) for the methylene group beta to the carbonyl, coupled to the adjacent alpha and gamma methylene groups.

• ~1.30 ppm (m, 4H, -(CH₂)₂-): A multiplet integrating to four protons for the two central methylene groups of the hexanoyl chain.

• ~0.90 ppm (t, 3H, -CH₃): A triplet integrating to three protons for the terminal methyl group of the hexanoyl chain, coupled to the adjacent methylene group.

¹³C NMR Spectral Analysis (Predicted)

The predicted ¹³C NMR spectrum of N-methoxy-N-methylhexanamide in CDCl₃ would show the following resonances:

• ~175 ppm (C=O): The carbonyl carbon, being the most deshielded carbon in the molecule.

• ~61 ppm (N-OCH₃): The carbon of the N-methoxy group.

• ~34 ppm (-C(=O)CH₂-): The alpha-methylene carbon.

• ~32 ppm (N-CH₃): The N-methyl carbon.

• ~31 ppm, ~25 ppm, ~22 ppm: Resonances for the remaining methylene carbons of the hexanoyl chain.

• ~14 ppm (-CH₃): The terminal methyl carbon.

Comparative Analysis: N-methylhexanamide vs. N-methoxy-N-methylhexanamide

To ground our predictions, we can compare them to the experimentally determined NMR data for N-methylhexanamide.[1]

Table 1: Comparison of ¹H NMR Data

Protons	N-methylhexanamide (Experimental)[1]	N-methoxy-N-methylhexanamide (Predicted)	Rationale for Predicted Shift
-CH₃ (terminal)	0.85 ppm (t, J = 7.0 Hz)	~0.90 ppm (t)	Minimal change expected.
-(CH₂)₂-	1.2-1.3 ppm (m)	~1.30 ppm (m)	Minimal change expected.
-C(=O)CH₂CH₂-	1.5-1.6 ppm (m)	~1.65 ppm (quintet)	Minimal change expected.
-C(=O)CH₂-	2.13 ppm (t, J = 7.8 Hz)	~2.35 ppm (t)	Slight downfield shift due to the increased electron-withdrawing nature of the N-methoxy-N-methyl group compared to the N-methylamino group.
N-CH₃	2.76 ppm (d, J = 4.8 Hz)	~3.20 ppm (s)	Significant downfield shift and change in multiplicity. The downfield shift is due to the presence of the electronegative methoxy group. The signal becomes a singlet as there is no longer a proton on the nitrogen to couple with.
N-H	5.90 ppm (br s)	N/A	Replaced by the N-methoxy group.
N-OCH₃	N/A	~3.70 ppm (s)	Characteristic singlet for the N-methoxy group.

Table 2: Comparison of ¹³C NMR Data

Carbon	N-methylhexanamide (Experimental)[1]	N-methoxy-N-methylhexanamide (Predicted)	Rationale for Predicted Shift
-CH₃ (terminal)	13.9 ppm	~14 ppm	Minimal change expected.
Methylene Carbons	22.4, 25.5, 31.5 ppm	~22, ~25, ~31 ppm	Minimal change expected.
-C(=O)CH₂-	36.5 ppm	~34 ppm	Slight change due to altered electronics of the amide.
N-CH₃	26.1 ppm	~32 ppm	Downfield shift due to the influence of the adjacent oxygen atom.
N-OCH₃	N/A	~61 ppm	Characteristic shift for a methoxy group attached to nitrogen.
C=O	174.3 ppm	~175 ppm	Slight downfield shift reflecting the increased electrophilicity of the carbonyl carbon in the Weinreb amide.

Comparison with Alternative Amide Synthesis Methods

While the Weinreb amide synthesis is highly effective, other methods for amide formation exist. A common alternative is the coupling of a carboxylic acid with an amine using a coupling reagent such as dicyclohexylcarbodiimide (DCC) or (benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP).

The primary advantage of the Weinreb amide, and therefore N-methoxy-N-methylhexanamide, lies not in its synthesis but in its subsequent reactivity. Standard amides, when treated with organometallic reagents, are often reduced to amines or undergo multiple additions. The N-methoxy-N-methyl functionality of the Weinreb amide is the key to its controlled reactivity, a feature not present in amides formed via standard coupling reactions. This makes the analysis and confirmation of the Weinreb amide structure by NMR a critical step to ensure the success of subsequent synthetic transformations.

Conclusion

The NMR spectral features of N-methoxy-N-methylhexanamide are highly predictable and distinct, allowing for its unambiguous identification. The characteristic singlets for the N-methyl and N-methoxy groups, along with the predictable pattern of the hexanoyl chain, provide a clear spectral fingerprint. By understanding these features and how they compare to simpler amides, researchers can confidently employ this powerful synthetic tool in their endeavors, assured of the structural integrity of their starting material. This detailed spectral analysis serves as a valuable reference for any scientist working in the field of organic synthesis and drug development.

References

• The Royal Society of Chemistry. (2014). Supplementary Information: Hydrogenation of Amides Catalyzed by Combined Catalytic System of Ru Complex with Zinc Salt. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Weinreb Amide Reactions

Introduction: The Synthetic Advantage of N-Methoxy-N-methylamides

In the landscape of modern organic synthesis, N-methoxy-N-methylamides, commonly known as Weinreb amides, represent a cornerstone for the controlled synthesis of ketones and aldehydes.[1][2] Their utility stems from a unique reactivity profile when treated with potent organometallic reagents like Grignard or organolithium compounds. Unlike more reactive acyl compounds such as acid chlorides or esters, which are prone to over-addition to form tertiary alcohols, Weinreb amides react to form a highly stable, five-membered chelated tetrahedral intermediate.[2][3][4] This intermediate remains intact until an aqueous workup, at which point it collapses to cleanly afford the desired ketone or aldehyde, effectively preventing the common problem of over-addition.[3][4][5]

This guide provides a comparative analysis of mass spectrometry techniques for monitoring the reaction of a model compound, N-methoxy-N-methylhexanamide, offering researchers the practical insights needed to select the optimal analytical strategy, ensure reaction completion, and confirm product identity.

The Analytical Imperative: Why Mass Spectrometry?

For any synthetic transformation, the ability to rapidly and accurately assess the reaction's progress and outcome is paramount. Mass spectrometry (MS) is the definitive tool for this purpose, providing three critical pieces of information:

• Conversion: Has the starting material been consumed?

• Confirmation: Is the desired product, with the correct molecular weight, being formed?

• Purity: Are there significant byproducts or impurities present in the reaction mixture?

This guide will compare the two most prevalent MS techniques in the synthetic chemist's arsenal: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). We will explore their application in the context of a representative Weinreb ketone synthesis: the reaction of N-methoxy-N-methylhexanamide with methylmagnesium chloride to yield 2-octanone.

Comparative Analysis: GC-MS vs. LC-MS for Weinreb Reaction Monitoring

The choice between GC-MS and LC-MS is fundamentally driven by the physicochemical properties of the analytes—primarily their volatility and thermal stability.[6] Both the starting Weinreb amide and the resulting ketone product are relatively small, non-polar molecules, making them amenable to either technique. However, the information they provide is distinct and complementary.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Structural Elucidation

GC-MS is exceptionally well-suited for the analysis of volatile and thermally stable compounds.[6] Samples are vaporized and separated based on their boiling points and interactions with a stationary phase before entering the mass spectrometer.

• Ionization Technique: The standard ionization method is Electron Ionization (EI). This is a "hard" ionization technique where high-energy electrons bombard the molecule, causing it to fragment in a predictable and reproducible manner. This fragmentation pattern serves as a chemical "fingerprint," providing rich structural information that is invaluable for confirming the identity of a compound.

• Causality in Action: For the analysis of a Weinreb reaction, EI is powerful because it not only confirms the presence of the product but also provides fragment ions that corroborate its structure. For instance, the fragmentation of a ketone often involves cleavage of the carbon-carbon bonds adjacent to the carbonyl group, which is a highly diagnostic pattern.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS): Versatility and Soft Ionization

LC-MS separates compounds in the liquid phase before they are ionized and detected. Its primary advantage is its applicability to a much broader range of molecules, including those that are non-volatile or thermally labile.[8][9]

• Ionization Technique: The most common technique is Electrospray Ionization (ESI), a "soft" ionization method that typically imparts a proton to the analyte to form a protonated molecule, [M+H]⁺.[10] This is highly effective for determining the molecular weight of the product with minimal fragmentation, making it ideal for confirming the successful addition of the organometallic reagent.

• Expert Insight: While ESI is predominantly a soft technique, fragmentation can be induced in the mass spectrometer (a technique known as tandem MS or MS/MS) to gain further structural information if needed. However, for routine reaction monitoring, the observation of the [M+H]⁺ ion is often sufficient to confirm product formation.

Head-to-Head Performance Comparison

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Analyte Suitability	Volatile & Thermally Stable Compounds	Wide Range (Volatile & Non-volatile)[6]
Ionization Method	Electron Ionization (EI) - "Hard"	Electrospray Ionization (ESI) - "Soft"[10]
Primary Information	Structural Elucidation via Fragmentation Fingerprint	Molecular Weight Confirmation ([M+H]⁺)
Sample Preparation	Simple dilution in a volatile organic solvent.	Dilution in a mobile-phase compatible solvent.
Key Advantage	Rich, reproducible fragmentation patterns for confident identification.	Broad applicability, high sensitivity.[9]
Potential Limitation	Not suitable for thermally unstable or non-volatile compounds.	Fragmentation is not inherent and may require MS/MS.

Visualizing the Analytical Workflow

The process from reaction completion to data analysis follows a structured path. This workflow ensures that the analytical results are reliable and accurately reflect the composition of the reaction mixture.

Caption: General Analytical Workflow for Reaction Analysis

Experimental Protocols

The following protocols are presented as a self-validating system. They include the analysis of the starting material and a blank (reaction solvent) alongside the reaction mixture to ensure trustworthiness and prevent misinterpretation of results.

Protocol 1: Synthesis of 2-Octanone via Weinreb Reaction

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-methoxy-N-methylhexanamide (1.0 eq) dissolved in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition: Slowly add methylmagnesium chloride (1.1 eq, 3M solution in THF) dropwise via syringe.

• Reaction: Stir the reaction at 0 °C for 1 hour. Monitor by TLC until starting material is consumed.

• Quench: Carefully quench the reaction by slow addition of 1M HCl (aq).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-octanone.

Protocol 2: GC-MS Analysis Protocol

• Sample Preparation:

  • Reaction Sample: Dilute 1 µL of the crude reaction mixture in 1 mL of ethyl acetate.

  • Standard: Prepare a 1 mg/mL solution of the N-methoxy-N-methylhexanamide starting material in ethyl acetate.

  • Blank: Use pure ethyl acetate.

• Instrumentation:

  • GC Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 min, ramp to 250 °C at 20 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

• Analysis: Inject 1 µL of the blank, standard, and reaction sample sequentially. Compare the retention times and mass spectra to identify the starting material and product peaks.

Protocol 3: LC-MS Analysis Protocol

• Sample Preparation:

  • Reaction Sample: Dilute 1 µL of the crude reaction mixture in 1 mL of methanol.

  • Standard: Prepare a 1 mg/mL solution of the N-methoxy-N-methylhexanamide starting material in methanol.

  • Blank: Use pure methanol.

• Instrumentation:

  • LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Mass Range: Scan from m/z 50 to 500.

  • Analysis: Inject 2 µL of each sample. Look for the [M+H]⁺ ions corresponding to the starting material and the expected product.

Data Interpretation: Decoding the Mass Spectra

Accurate interpretation requires knowing what to look for. The table below summarizes the key ions for our model reaction.

Compound	Formula	MW	Expected [M+H]⁺ (LC-MS)	Key Fragments (GC-MS, EI)
N-methoxy-N-methylhexanamide (Starting Material)	C₈H₁₇NO₂	159.23	160.2	m/z 100, 74, 59
2-Octanone (Product)	C₈H₁₆O	128.21	129.2	m/z 113, 85, 58, 43

Proposed Fragmentation of N-methoxy-N-methylhexanamide (EI)

The fragmentation of the Weinreb amide under EI conditions is driven by the presence of heteroatoms. Alpha-cleavage (cleavage of the bond adjacent to the nitrogen or carbonyl group) is a dominant pathway.

Caption: Proposed EI Fragmentation of N-methoxy-N-methylhexanamide

Conclusion and Recommendations

Both GC-MS and LC-MS are powerful, complementary techniques for analyzing the products of a Weinreb amide reaction.

• For rapid confirmation of reaction completion and product molecular weight , LC-MS is often faster and requires less method development. The clear observation of the [M+H]⁺ ion for the product and the disappearance of the starting material's signal provides a high degree of confidence.

• For unambiguous structural confirmation and purity analysis , GC-MS is superior. The reproducible fragmentation patterns generated by Electron Ionization provide a detailed fingerprint that can be used to definitively identify the product and potential byproducts, often allowing for differentiation between isomers.

As a best practice, employing LC-MS for high-throughput reaction screening and GC-MS for final characterization of isolated products provides a robust, comprehensive, and scientifically rigorous analytical workflow.

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• Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents . ACS Omega. [Link]

• Recent Developments in Weinreb Synthesis and Their Applications (A-Review) . ResearchGate. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS . eGyanKosh. [Link]

• Mass Spectrometry - Fragmentation Patterns . Chemistry LibreTexts. [Link]

• Free fatty acid determination in plasma by GC-MS after conversion to Weinreb amides . PubMed. [Link]

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• Weinreb Ketone Synthesis . Organic Chemistry Portal. [Link]

• Development and Validation of an LC-MS/MS Method for Pharmacokinetic Study of Methoxyamine in Phase I Clinical Trial . PMC - NIH. [Link]

• Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls . Analytical Methods (RSC Publishing). [Link]

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• Analysis method for amide compounds.

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